N-(4-tert-Butyl-alpha-hydroxyphenethyl)imidazole hydrochloride

• CAS No.: 77234-83-4
• Molecular Formula: C15H21ClN2O
• Molecular Weight: 280.79 g/mol
• IUPAC Name: 1-(4-tert-butylphenyl)-2-imidazol-1-ylethanol;hydrochloride
• InChI: InChI=1S/C15H20N2O.ClH/c1-15(2,3)13-6-4-12(5-7-13)14(18)10-17-9-8-16-11-17;/h4-9,11,14,18H,10H2,1-3H3;1H
• InChI Key: FSZNRLWRWBSFNS-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)C1=CC=C(C=C1)C(CN2C=CN=C2)O.Cl

Description

N-(4-tert-Butyl-alpha-hydroxyphenethyl)imidazole hydrochloride is a synthetic compound that belongs to the class of imidazole derivatives Imidazoles are heterocyclic compounds containing nitrogen atoms at positions 1 and 3 of a five-membered ring

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-(4-tert-Butyl-alpha-hydroxyphenethyl)imidazole hydrochloride typically involves the following steps:

Formation of the Imidazole Ring: The imidazole ring can be synthesized through the cyclization of 1,4-dicarbonyl compounds with appropriate nitrogen sources, such as ammonium acetate.

Introduction of the tert-Butyl Group: The tert-butyl group can be introduced via alkylation reactions using tert-butyl halides in the presence of a base.

Attachment of the Hydroxyphenethyl Group: The hydroxyphenethyl group can be attached through nucleophilic substitution reactions involving phenethyl halides and hydroxy compounds.

Industrial Production Methods

Industrial production of this compound may involve large-scale synthesis using optimized reaction conditions to ensure high yield and purity. Techniques such as solvent-free microwave-assisted synthesis and catalytic processes can be employed to enhance efficiency and reduce environmental impact .

Chemical Reactions Analysis

Types of Reactions

N-(4-tert-Butyl-alpha-hydroxyphenethyl)imidazole hydrochloride can undergo various chemical reactions, including:

Oxidation: The hydroxy group can be oxidized to form corresponding ketones or aldehydes.

Reduction: The imidazole ring can be reduced under specific conditions to form saturated derivatives.

Substitution: The compound can participate in nucleophilic and electrophilic substitution reactions, particularly at the imidazole ring and the phenethyl group.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.

Reduction: Reducing agents such as sodium borohydride and lithium aluminum hydride are commonly used.

Substitution: Reagents like alkyl halides, acyl halides, and various nucleophiles are employed in substitution reactions.

Major Products Formed

Oxidation: Formation of ketones or aldehydes.

Reduction: Formation of saturated imidazole derivatives.

Substitution: Formation of various substituted imidazole derivatives depending on the reagents used.

Scientific Research Applications

N-(4-tert-Butyl-alpha-hydroxyphenethyl)imidazole hydrochloride has a wide range of applications in scientific research:

Chemistry: Used as a building block in the synthesis of complex organic molecules and as a catalyst in various chemical reactions.

Biology: Investigated for its potential as a bioactive compound with antimicrobial, antifungal, and anticancer properties.

Medicine: Explored for its potential therapeutic applications, including as an anti-inflammatory and analgesic agent.

Industry: Utilized in the development of new materials, such as polymers and coatings, due to its unique chemical properties.

Mechanism of Action

The mechanism of action of N-(4-tert-Butyl-alpha-hydroxyphenethyl)imidazole hydrochloride involves its interaction with specific molecular targets and pathways:

Molecular Targets: The compound can interact with enzymes, receptors, and other proteins, modulating their activity.

Pathways Involved: It may influence various biochemical pathways, including those involved in inflammation, cell proliferation, and apoptosis.

Comparison with Similar Compounds

Similar Compounds

4-tert-Butylphenol: Shares the tert-butyl group but lacks the imidazole ring.

1-Methylimidazole: Contains the imidazole ring but lacks the hydroxyphenethyl and tert-butyl groups.

4-Methylimidazole: Similar imidazole structure but with a methyl group instead of tert-butyl and hydroxyphenethyl groups.

Uniqueness

N-(4-tert-Butyl-alpha-hydroxyphenethyl)imidazole hydrochloride is unique due to its specific combination of functional groups, which confer distinct chemical and biological properties. This uniqueness makes it a valuable compound for various research and industrial applications.